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Compound of Interest

Compound Name: 3-Methyl-1-pentanol

Cat. No.: B047404

The proper disposal of 3-Methyl-1-pentanol is critical for ensuring laboratory safety and
environmental protection. As a flammable and hazardous chemical, it necessitates strict
adherence to established protocols and regulatory requirements. This guide provides a
comprehensive, step-by-step procedure for its safe handling and disposal, designed for
researchers, scientists, and drug development professionals.

Regulatory Framework

The management and disposal of hazardous waste, including 3-Methyl-1-pentanol, are
primarily governed by the Federal Resource Conservation and Recovery Act (RCRA) in the
United States.[1][2] The Environmental Protection Agency (EPA) implements RCRA, which
mandates a "cradle-to-grave" management system, tracking hazardous waste from its
generation to its final disposal.[1][2] It is crucial to note that state and local regulations may
impose additional or more stringent requirements.[1][3][4] Waste generators are legally
responsible for correctly identifying, managing, and ensuring the proper treatment and disposal
of the chemical waste they produce.[2][4]

Key Safety and Regulatory Data

For safe handling and proper disposal, it is essential to be aware of the specific properties and
classifications of 3-Methyl-1-pentanol.
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Property Value Citation(s)

CAS Number 589-35-5 [5]

Molecular Formula CeH140 [6]

UN Number 1987 [7]

Hazard Class 3 (Flammable Liquid) [7]

Packing Group 1 [7]

GHS Hazard Statements H226: Flammable liquid and 5171
vapour

H315: Causes skin irritation [51[7]

H319: Causes serious eye

[5107]

irritation

H335: May cause respiratory
[517]

irritation

H301/H302: Toxic or Harmful if

swallowed

[5]i8]

Step-by-Step Disposal Protocol

The disposal of 3-Methyl-1-pentanol and any materials contaminated with it must be managed
as hazardous waste.[3][9]

Personal Protective Equipment (PPE)

Before handling the chemical waste, ensure that appropriate PPE is worn.[9]
o Eye Protection: Wear chemical safety goggles or a face shield.[10]
e Hand Protection: Use chemical-resistant gloves (e.g., nitrile rubber).

» Body Protection: Wear a lab coat or other suitable protective clothing to prevent skin
exposure.[5][10]
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» Respiratory Protection: If handling in an area with insufficient ventilation, use a
NIOSH/MSHA approved respirator.[10]

Waste Collection and Segregation

o Collect waste 3-Methyl-1-pentanol in a designated, chemically compatible container
approved for flammable liquid waste.[9][10]

e The container must be in good condition, free from leaks, and have a secure, tightly closing
lid.[5][10]

e Crucially, do not mix 3-Methyl-1-pentanol waste with other, incompatible waste streams.[9]
[11]

Labeling and Storage

o Clearly label the waste container with "Hazardous Waste," the full chemical name "3-Methyl-
1-pentanol,” and the associated hazards (e.g., "Flammable," "Irritant").

» Store the sealed container in a cool, dry, and well-ventilated area designated for hazardous
waste.[5][10]

e The storage area must be away from heat, sparks, open flames, and other sources of
ignition.[10][12][13]

o Ensure that eyewash stations and safety showers are located near the storage area.[10]

Professional Disposal

o Disposal of 3-Methyl-1-pentanol requires a licensed professional waste disposal service.[7]
[8] Do not attempt to dispose of this chemical down the drain or in regular trash.

e The recommended disposal method is through a chemical incinerator equipped with an
afterburner and scrubber.[7][8] Extra care must be taken during ignition due to the material's
high flammability.[7][8]

o Contact your institution's Environmental Health and Safety (EHS) department to arrange for
pickup and disposal by a certified contractor.
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o Contaminated packaging and disposable lab supplies (e.g., gloves, absorbent pads) should
be collected and disposed of as unused product.[7][8]

Emergency Procedures for Spills

In the event of an accidental spill, immediate and correct action is required to mitigate risks.

Eliminate Ignition Sources: Immediately remove all sources of heat, sparks, and open flames
from the area.[5][10] Use only non-sparking tools for cleanup.[5][10]

o Ventilate the Area: Ensure the area is well-ventilated to disperse flammable vapors.[5]

o Contain the Spill: Prevent further leakage if it is safe to do so.[5] Stop the material from
entering drains or waterways.[5]

e Absorb the Spill: Use an inert absorbent material such as vermiculite, sand, or earth to soak
up the spill.[4][10]

o Collect and Dispose: Carefully collect the absorbent material and place it into a suitable,
sealed, and properly labeled container for disposal as hazardous waste.[4][10]

Disposal Workflow for 3-Methyl-1-pentanol
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\ 4
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secure area away from ignition sources
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Caption: Workflow for the safe disposal of 3-Methyl-1-pentanol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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